Cas no 1336680-75-1 ((2S)-1-(2-methoxy-5-methylphenyl)propan-2-amine)

• Product Name: (2S)-1-(2-methoxy-5-methylphenyl)propan-2-amine
• CAS No: 1336680-75-1
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6506760
• PubChem ID: 129969582
• Update Time: 2025-07-25

(2S)-1-(2-methoxy-5-methylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2-methoxy-5-methylphenyl)propan-2-amine
• EN300-1827661
• 1336680-75-1

• Inchi： 1S/C11H17NO/c1-8-4-5-11(13-3)10(6-8)7-9(2)12/h4-6,9H,7,12H2,1-3H3/t9-/m0/s1
• InChI Key： OJYMLJXZFOUFET-VIFPVBQESA-N
• SMILES： O(C)C1C=CC(C)=CC=1C[C@H](C)N

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-1-(2-methoxy-5-methylphenyl)propan-2-amine

Introduction to (2S)-1-(2-methoxy-5-methylphenyl)propan-2-amine and Its Significance in Modern Chemical Biology

(2S)-1-(2-methoxy-5-methylphenyl)propan-2-amine, with the CAS number 1336680-75-1, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its specific stereochemistry and aromatic substituents, has garnered attention for its potential applications in drug discovery and molecular recognition.

The structural features of (2S)-1-(2-methoxy-5-methylphenyl)propan-2-amine make it a versatile scaffold for the development of novel bioactive molecules. The presence of a chiral center at the propan-2-amine moiety allows for the exploration of enantioselective interactions, which are crucial in many biological processes. Additionally, the combination of a methoxy group and a methyl group on the aromatic ring introduces specific electronic and steric properties that can influence binding affinity and selectivity.

In recent years, there has been growing interest in the use of structurally diverse compounds like (2S)-1-(2-methoxy-5-methylphenyl)propan-2-amine for the development of targeted therapies. The compound's ability to interact with biological targets in a selective manner makes it a promising candidate for further investigation. For instance, studies have shown that similar aromatic amine derivatives can modulate enzyme activity and receptor binding, making them valuable tools in pharmacological research.

One of the most exciting areas of research involving (2S)-1-(2-methoxy-5-methylphenyl)propan-2-amine is its potential application in the treatment of neurological disorders. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors has been explored in preclinical studies. These studies suggest that derivatives of this molecule may have therapeutic effects on conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of (2S)-1-(2-methoxy-5-methylphenyl)propan-2-amine presents unique challenges due to its chiral center and complex aromatic system. However, advances in synthetic chemistry have made it possible to produce this compound with high enantiomeric purity. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve the desired stereochemical configuration.

The pharmacokinetic properties of (2S)-1-(2-methoxy-5-methylphenyl)propan-2-amine are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic potential. Preliminary studies indicate that the compound exhibits moderate bioavailability and a reasonable half-life, suggesting its suitability for oral administration.

In conclusion, (2S)-1-(2-methoxy-5-methylphenyl)propan-2-amine represents a significant advancement in the field of chemical biology. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and therapeutic development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions facing humanity today.